Ethyl 6-bromo-2-cyano-3-methylbenzoate
Overview
Description
Ethyl 6-bromo-2-cyano-3-methylbenzoate, also known as 6-bromo-2-cyano-3-methylbenzoic acid ethyl ester, is a synthetic organic compound with a molecular formula of C10H10BrNO2. It is a colorless solid that is soluble in organic solvents, and is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Its chemical structure and properties make it a useful reagent in organic synthesis, and it has been used as a starting material in the synthesis of a variety of compounds.
Scientific Research Applications
Ethyl Ethyl 6-bromo-2-cyano-3-methylbenzoateano-3-methylbenzoate has been used in a variety of scientific research applications. It has been used in the synthesis of a range of compounds, including pharmaceuticals and agrochemicals. It has also been used as a reagent in organic synthesis, and as a starting material for the synthesis of a variety of compounds. In addition, it has been used in the synthesis of a range of organometallic compounds, and in the synthesis of boronic acids.
Mechanism of Action
The mechanism of action of ethyl Ethyl 6-bromo-2-cyano-3-methylbenzoateano-3-methylbenzoate is not well understood. However, it is believed that the reaction of the ester with a base, such as sodium hydroxide or potassium carbonate, leads to the formation of an intermediate product which is then further reacted to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl Ethyl 6-bromo-2-cyano-3-methylbenzoateano-3-methylbenzoate are not well understood. However, it is believed that it may have some effect on the activity of certain enzymes, as well as on the activity of certain hormones. In addition, it has been suggested that it may have some effect on the immune system.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl Ethyl 6-bromo-2-cyano-3-methylbenzoateano-3-methylbenzoate in laboratory experiments include its low toxicity, its solubility in organic solvents, and its availability from a variety of sources. Its limitations include its low reactivity, which can make it difficult to use in certain reactions, and its relatively high cost.
Future Directions
The future directions for the use of ethyl Ethyl 6-bromo-2-cyano-3-methylbenzoateano-3-methylbenzoate include further research into its biochemical and physiological effects, as well as its potential uses in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, further research into its mechanism of action and its reactivity could lead to the development of new and improved synthesis methods. Finally, further research could lead to the discovery of new and improved applications for ethyl Ethyl 6-bromo-2-cyano-3-methylbenzoateano-3-methylbenzoate in laboratory experiments.
properties
IUPAC Name |
ethyl 6-bromo-2-cyano-3-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-3-15-11(14)10-8(6-13)7(2)4-5-9(10)12/h4-5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMDYMWBGOBVXGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CC(=C1C#N)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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